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Compound of Interest

Desamino (|AS)-Chloro Histidine
Compound Name:

Methyl Ester
CAS No.: 64407-67-6
Cat. No.: B133790

Get Quote

Part 1: Executive Summary & Immediate
Directives[1][2]

Core Directive: Desamino (aS)-Chloro Histidine Methyl Ester (CAS 64407-67-6) is a
Halogenated Organic Compound.[1] It must be disposed of via High-Temperature Incineration
with flue gas scrubbing.[1] Under no circumstances should this compound be disposed of via
sanitary sewer (drain) or mixed with non-halogenated organic waste streams.

Immediate Action Plan:

Segregate: Isolate from oxidizers and non-halogenated solvents.[2]

Label: Mark clearly as "Halogenated Organic Waste" (Solid or Liquid).

Contain: Use chemically resistant containers (HDPE or Glass).

Destroy: Route to a licensed incineration facility capable of handling chlorine-bearing waste.
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Part 2: Chemical Profile & Hazard Logic[1][2][5]

To ensure safety, operators must understand the why behind the protocol. This section
analyzes the chemical structure to justify the disposal method.

Structural Analysis & Reactivity[1][2]

e Chemical Name: Methyl 2-chloro-3-(1H-imidazol-4-yl)propanoate[1][3]
e Functional Groups:

o a-Chloro Group: Replaces the amine found in histidine.[1] This halogenation classifies the
waste as "Halogenated," requiring specific combustion protocols to prevent the formation
of toxic byproducts (e.g., dioxins) if burned improperly.[1][3]

o Methyl Ester: Lipophilic modification.[1] Susceptible to hydrolysis in strong acids/bases but
generally stable in storage.[1]

o Imidazole Ring: Nitrogen-rich heterocycle.[1] Upon combustion, generates Nitrogen
Oxides (NOx).[3]

Hazard Identification (GHS Classification)
e Primary Hazard:Skin & Eye Irritant (Category 2/2A).[1]

o Secondary Hazard:Potential Lacrymator. Alpha-halo esters (like chloro- and bromo-esters)
are structurally similar to known lacrymators (tear gases).[1] While this specific histidine
derivative is less volatile, it should be handled as a potent mucous membrane irritant.[3]

e Combustion Products: Hydrogen Chloride (HCI), Carbon Monoxide (CO), Nitrogen Oxides
(NOX).[1][3]

Data Summary Table
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Property

Specification

Operational Implication

CAS Number

64407-67-6

Use for waste manifesting.[1]

Physical State

Solid (White/Off-white powder)

Dust control measures
required.[1][4]

Molecular Formula

C7H9CIN202

High Nitrogen/Chlorine
content.[1][5]

Water Solubility

Moderate to Low

Do not flush; aquatic toxicity

potential.[1]

Incompatibility

Strong Oxidizers, Strong

Bases

Risk of exothermic hydrolysis

or chloramine formation.[3]

Part 3: Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system.[1] If a step cannot be completed (e.g.,

container is not compatible), the process halts immediately.[1][3]

Workflow Visualization
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Waste Generation

(Desamino Chloro Histidine Methyl Ester)

Is the waste Solid or Liquid?

O

Solid Waste Liquid/Solution Waste

Y \

1. Double bag in 6-mil Polyethylene 1. Collect in Glass/HDPE Carboy
2. Place in HDPE Wide-Mouth Drum 2. Verify pH (Neutral/Mild)

LABELING:

'‘Hazardous Waste - Halogenated Organic'
Contains: Desamino Chloro Histidine ME

Segregated Storage
(Away from Oxidizers)

Final Disposal:

High-Temp Incineration
(w/ HCI Scrubber)

Click to download full resolution via product page

Figure 1: Decision logic for waste stream segregation and packaging.

Detailed Procedures
Scenario A: Disposal of Pure Solid (Expired/Surplus)[1]
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e PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and
N95 dust mask or fume hood operation.[3]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
solid waste drum.[1]

e Packaging:
o Do not pour loose powder directly into a large drum.[1]
o Seal the original container or transfer to a heavy-duty (6-mil) polyethylene bag.
o Seal the bag with tape or a zip-tie.[1]
e Labeling: Apply a hazardous waste label.
o Constituents: "Desamino (aS)-Chloro Histidine Methyl Ester"[1][5][6]
o Hazard Checkbox: "Toxic" and "Irritant".[2]

o Note: "Halogenated Solid".[1]

Scenario B: Disposal of Reaction Solutions (Liquid)

o Solvent Compatibility: Ensure the carrier solvent is compatible with the waste container.
o Compatible: Methanol, DCM, Ethyl Acetate.[1][3]
o Incompatible: Strong oxidizing acid mixtures (e.g., Piranha solution).[3]

e Segregation: Pour into the Halogenated Solvent Waste carboy.

o Crucial: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the
Chloro-Histidine solute classifies the entire mixture as halogenated waste for incineration
purposes.[1][3]

o Labeling: List the solvent and the solute (Desamino Chloro Histidine ME) on the tag.

Emergency Spill Response
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e Small Spill (< 59):

(¢]

Evacuate immediate area if dust is airborne.[1]

[¢]

Wear PPE.[1][7][4][8][°]

[¢]

[e]

Wipe up and place in a sealed bag.

o

Cover with damp paper towels (to prevent dust) or an absorbent pad.[1]

Clean surface with mild soap and water; collect rinsate as hazardous waste.

o Skin Exposure: Wash immediately with soap and water for 15 minutes.[1][4] The alpha-

chloro ester moiety can cause delayed irritation.[1]

Part 4: Regulatory & Logistics (RCRA/EPA)[2]

Waste Codes

While this specific research chemical may not have a unique "U" or "P" listing, it falls under

broader characteristic definitions used by waste handlers.

Code Description

Applicability

D001 Ignitable

Only if dissolved in flammable
solvents (e.g., MeOH).[1][3]

None Non-Regulated Solid

If pure solid. However,
institutional policy usually
mandates treating halogenated
organics as regulated

hazardous waste.[3]

Halogen Halogenated Organic

Primary Internal Classification.
Signals the incinerator to use

acid-gas scrubbing (for HCI).[1]

The "Incineration Only" Rule
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Why not landfill?

e Leaching: The methyl ester can hydrolyze to the acid form, potentially mobilizing the
chlorinated imidazole into groundwater.

» Persistence: Halogenated heterocycles can be resistant to biological degradation.[1]

¢ Thermal Destruction: Incineration at >1000°C ensures the C-Cl bond is broken and the
chlorine is captured as HCI salts in the scrubber, preventing environmental release.[1]

References

¢ PubChem.Desamino (JAS)-Chloro Histidine Methyl Ester (CID 12355783).[1][5] National
Library of Medicine. [Link][1]

+ U.S. Environmental Protection Agency (EPA).Hazardous Waste Management System:
Identification and Listing of Hazardous Waste (40 CFR Part 261).[10] [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. CAS 1499-46-3: L-Histidine, methyl ester | CymitQuimica [cymitquimica.com]
e 2. braun.matse.illinois.edu [braun.matse.illinois.edu]

e 3. Waste Code [rcrainfo.epa.gov]

e 4. assets.thermofisher.com [assets.thermofisher.com]

e 5. Desamino (JAS)-Chloro Histidine Methyl Ester | C7TH9CIN202 | CID 12355783 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 6. Desamino (aS)-Chloro Histidine Methyl Ester, CAS 64407-67-6 | SCBT - Santa Cruz
Biotechnology [scbt.com]

7. merckmillipore.com [merckmillipore.com]

8. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://cymitquimica.com/cas/1499-46-3/
https://cymitquimica.com/cas/1499-46-3/
https://www.benchchem.com/product/b133790/docs?utm_src=pdf-body#operational-disposal-guide-desamino-s-chloro-histidine-methyl-ester-1-2
https://cymitquimica.com/cas/1499-46-3/
https://pubchem.ncbi.nlm.nih.gov/compound/12355783
https://pubchem.ncbi.nlm.nih.gov/compound/12355783
https://cymitquimica.com/cas/1499-46-3/
https://media.clemson.edu/research/oes/hazwastemanage/RCRA%20Hazardous%20Waste%20F-list.docx
https://www.epa.gov/hw/criteria-definition-solid-waste-and-solid-and-hazardous-waste-exclusions
https://cymitquimica.com/cas/1499-46-3/
https://www.benchchem.com/product/b133790?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/1499-46-3/
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12386~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:40:10~~L-Histidine%20methyl%20ester%20dihydrochloride~~
https://pubchem.ncbi.nlm.nih.gov/compound/12355783
https://pubchem.ncbi.nlm.nih.gov/compound/12355783
https://www.scbt.com/p/desamino-alphas-chloro-histidine-methyl-ester-64407-67-6
https://www.scbt.com/p/desamino-alphas-chloro-histidine-methyl-ester-64407-67-6
https://www.merckmillipore.com/Web-VE-Site/es_ES/-/VEF/ShowDocument-File?ProductSKU=MDA_CHEM-801465&DocumentType=MSD&DocumentId=801465_SDS_GB_EN.PDF&DocumentUID=518017&Language=EN&Country=GB&Origin=null
https://www.fishersci.com/store/msds?partNumber=AAA1238606&productDescription=L-HISTIDINE+METHL+ESTER+DIH+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 9. pharmaexcipients.com [pharmaexcipients.com]
e 10. media.clemson.edu [media.clemson.edu]

» To cite this document: BenchChem. [Operational Disposal Guide: Desamino (aS)-Chloro
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s-chloro-histidine-methyl-ester-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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